Cas no 1338713-49-7 (Heroin-d9)

• Product Name: Heroin-d9
• CAS No: 1338713-49-7
• MF: C₂₁H₂₃NO₅
• MW: 378.46648144722
• CID: 2094973
• PubChem ID: 117065092
• Update Time: 2024-03-01

Heroin-d9 Chemical and Physical Properties

Names and Identifiers

• Heroin-D9 solution
• Heroin-D9
• Heroin-D9 (Diacetylmorphine-D9) 1.0 mg/ml in Acetonitrile
• Heroin-D9 (Diacetylmorphine-D9) 0.1 mg/ml in Acetonitrile
• Heroin-D9 solution, 1.0 mg/mL in acetonitrile, ampule of 1 mL, certified reference material
• CID 117065092
• Heroin-d9

• Inchi： 1S/C21H23NO5/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20/h4-7,14-15,17,20H,8-10H2,1-3H3/t14-,15+,17-,20-,21-/m0/s1/i1D3,2D3,3D3
• InChI Key： GVGLGOZIDCSQPN-OYCCCKEBSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C([2H])([2H])[2H])OC(C([2H])([2H])[2H])=O)OC(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 378.21411355g/mol
• Monoisotopic Mass: 378.21411355g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans